N-(2-(2-(3,4-dimethoxyphenyl)thiazolo[3,2-b][1,2,4]triazol-6-yl)ethyl)-2-ethoxybenzamide

• IUPAC Name: N-[2-[2-(3,4-dimethoxyphenyl)-[1,3]thiazolo[3,2-b][1,2,4]triazol-6-yl]ethyl]-2-ethoxybenzamide
• InChI: InChI=1S/C23H24N4O4S/c1-4-31-18-8-6-5-7-17(18)22(28)24-12-11-16-14-32-23-25-21(26-27(16)23)15-9-10-19(29-2)20(13-15)30-3/h5-10,13-14H,4,11-12H2,1-3H3,(H,24,28)
• InChI Key: JECGNLWVNSPITJ-UHFFFAOYSA-N
• Canonical SMILES: CCOC1=CC=CC=C1C(=O)NCCC2=CSC3=NC(=NN23)C4=CC(=C(C=C4)OC)OC
• Molecular Formula: C23H24N4O4S
• Molecular Weight: 452.5 g/mol

Description

Thiazoles are important heterocyclic compounds exhibiting a wide range of biological activities, such as antibacterial, antifungal, anti-inflammatory, antitumor, antitubercular, antidiabetic, antiviral, and antioxidant. The biological outcomes of thiazoles can be greatly affected by substituents on a particular position of the thiazole ring.

Molecular Structure Analysis

Thiazoles are five-membered heterocyclic compounds, which contain sulfur and nitrogen at position-1 and -3, respectively. The molecular electrostatic potential (MEP) surface of the thiazole ring plays a significant role in drug–target protein interaction.

Scientific Research Applications

Antimicrobial Activity

• Synthesis and Screening of Thiazolidin Derivatives : A study by Desai et al. (2013) focused on the synthesis and antimicrobial screening of a series of N-(5-(2-(5-(arylidene)-4-oxo-3-phenylthiazolidin-2-ylidene)hydrazinecarbonyl)-4-methylthiazol-2-yl)-4-methoxybenzamides. These compounds exhibited significant antibacterial activity against both Gram-positive and Gram-negative bacteria, as well as antifungal activity against various strains of fungi, suggesting potential therapeutic applications in treating microbial diseases (Desai, Rajpara, & Joshi, 2013).

Anti-inflammatory and Analgesic Activity

• Synthesis of Benzodifuranyl and Thiazolopyrimidines : Abu‐Hashem et al. (2020) reported the synthesis of novel benzodifuranyl derivatives, including thiazolopyrimidines, which were evaluated as COX-1/COX-2 inhibitors and for their analgesic and anti-inflammatory properties. Some of these compounds showed high inhibitory activity and could be potential candidates for treating inflammation and pain (Abu‐Hashem, Al-Hussain, & Zaki, 2020).

Enzymatic Inhibition Activity

• Type II Diabetes Inhibitory Activity : Mor et al. (2022) synthesized N'-arylidene-2-((7-methylbenzo[4, 5]thiazolo[2,3-c][1, 2, 4]triazol-3-yl)thio)acetohydrazides and tested them for Type II diabetes inhibitory activity. Their study revealed that some derivatives showed comparable activity to the standard drug acarbose, suggesting a promising therapeutic avenue for Type II diabetes management (Mor, Sindhu, Khatri, Punia, & Jakhar, 2022).